Cas no 22097-10-5 (5-Methyl-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 22097-10-5
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD06242352
• CID: 1011475
• PubChem ID: 551372
• Update Time: 2025-06-09

5-Methyl-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid
• 5-methylthiadiazole-4-carboxylic acid
• 4-methyl-1,2,3-thiadiazole-5-carboxylic acid
• 5-methyl-1,2,3-thiadiazolyl-4-carboxylic acid
• DTXSID20338837
• 5-Methyl-1,2,3-thiadiazole-4-carboxylicacid
• XAA09710
• MFCD06242352
• EN300-118388
• AKOS005220965
• Z1198168332
• AS-39498
• 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid #
• CS-0035819
• SCHEMBL2208458
• 22097-10-5
• 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-
• ZLJIFINJKVSIRN-UHFFFAOYSA-N

• MDL： MFCD06242352
• Inchi： 1S/C4H4N2O2S/c1-2-3(4(7)8)5-6-9-2/h1H3,(H,7,8)
• InChI Key： ZLJIFINJKVSIRN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.32000
• LogP: 0.54470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid

Recent Advances in the Research of 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid (CAS: 22097-10-5)

5-Methyl-1,2,3-thiadiazole-4-carboxylic acid (CAS: 22097-10-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug development.

One of the key areas of interest is the compound's utility as a precursor in the synthesis of thiadiazole derivatives, which are known for their broad spectrum of pharmacological activities. Recent publications have demonstrated that 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid can be efficiently functionalized to yield compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of thiadiazole-based inhibitors targeting bacterial enzymes, with promising results against drug-resistant strains.

In addition to its antimicrobial potential, research has also focused on the compound's role in modulating cellular pathways. A study conducted by researchers at the University of Cambridge revealed that derivatives of 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid exhibit selective inhibition of certain kinases involved in inflammatory responses. This finding opens new avenues for the development of targeted anti-inflammatory therapies, particularly for chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid has also been a topic of recent investigation. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes, reducing the reliance on hazardous reagents and minimizing environmental impact. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method for the large-scale production of this compound, achieving high yields and purity while adhering to green chemistry principles.

Looking ahead, the potential applications of 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid extend beyond traditional small-molecule drugs. Emerging research suggests its utility in the design of prodrugs and drug delivery systems, where its chemical stability and reactivity can be leveraged to improve pharmacokinetic profiles. Furthermore, computational studies are increasingly being employed to predict the bioactivity of its derivatives, accelerating the discovery of new therapeutic candidates.

In conclusion, 5-Methyl-1,2,3-thiadiazole-4-carboxylic acid (CAS: 22097-10-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial agents to anti-inflammatory therapies. Continued research into its synthetic modifications and biological mechanisms will undoubtedly yield further insights, paving the way for innovative drug development strategies. This brief underscores the importance of interdisciplinary collaboration in harnessing the full potential of this versatile compound.